Cas no 1142199-23-2 ((4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4H)-one)

(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4H)-one is a fluorinated isoxazolone derivative characterized by its chloromethyl and benzylidene functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural features, including the reactive chloromethyl group and conjugated double bond system, enable selective modifications for applications in medicinal chemistry and materials science. The presence of the 4-fluorophenyl moiety enhances its potential as a building block for bioactive compounds, offering opportunities for further derivatization. The compound exhibits stability under controlled conditions, making it suitable for research-scale applications requiring precise functionalization. Its synthetic utility lies in its ability to participate in cycloaddition and nucleophilic substitution reactions.

(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4H)-one structure

1142199-23-2 structure

Product Name:(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4H)-one

CAS No:1142199-23-2

MF:C₁₁H₇ClFNO₂

MW:239.630185365677

MDL:MFCD12027797

CID:1202081

PubChem ID:25220205

Update Time:2025-06-08

(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

- (4e)-3-(chloromethyl)-4-(4-fluorobenzylidene)-isoxazol-5(4h)-one
- STK505205
- (4E)-3-(chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4H)-one
- MFCD12027797
- (4E)-3-(chloromethyl)-4-(4-fluorobenzylidene)-1,2-oxazol-5(4H)-one
- LS-02903
- (4E)-3-(chloromethyl)-4-[(4-fluorophenyl)methylidene]-1,2-oxazol-5-one
- (4E)-3-(chloromethyl)-4-[(4-fluorophenyl)methylidene]-4,5-dihydro-1,2-oxazol-5-one
- AKOS005171851
- 1142199-23-2
- 3-(Chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4H)-one
- ALBB-008218
- (4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4H)-one
- MDL： MFCD12027797
- Inchi： 1S/C11H7ClFNO2/c12-6-10-9(11(15)16-14-10)5-7-1-3-8(13)4-2-7/h1-5H,6H2/b9-5+
- InChI Key： IPXJUQIZUGXVTC-WEVVVXLNSA-N
- SMILES： ClCC1/C(/C(=O)ON=1)=C\C1C=CC(=CC=1)F

Computed Properties

Exact Mass: 239.0149343g/mol
Monoisotopic Mass: 239.0149343g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 38.7Å²

(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4H)-one Security Information

Storage Condition：(BD408539)

(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB380852-500 mg	(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)-1,2-oxazol-5(4H)-one	1142199-23-2		500MG	€195.40	2023-01-15
abcr	AB380852-1 g	(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)-1,2-oxazol-5(4H)-one	1142199-23-2		1g	€239.00	2023-04-25
Key Organics Ltd	LS-02903-1G	(4E)-3-(chloromethyl)-4-[(4-fluorophenyl)methylidene]-4,5-dihydro-1,2-oxazol-5-one	1142199-23-2	>95%	1g	£276.00	2025-02-08
TRC	C376703-5mg	(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4H)-one	1142199-23-2		5mg	$ 50.00	2022-04-01
TRC	C376703-10mg	(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4H)-one	1142199-23-2		10mg	$ 65.00	2022-04-01
TRC	C376703-50mg	(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4H)-one	1142199-23-2		50mg	$ 135.00	2022-04-01
abcr	AB380852-500mg	(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)-1,2-oxazol-5(4H)-one; .	1142199-23-2		500mg	€205.00	2025-02-16
abcr	AB380852-1g	(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)-1,2-oxazol-5(4H)-one; .	1142199-23-2		1g	€237.00	2025-02-16
A2B Chem LLC	AE49885-500mg	(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4h)-one	1142199-23-2	>95%	500mg	$412.00	2024-04-20
A2B Chem LLC	AE49885-1g	(4E)-3-(Chloromethyl)-4-(4-fluorobenzylidene)isoxazol-5(4h)-one	1142199-23-2	>95%	1g	$439.00	2024-04-20